N-methyl-1-phenoxyformohydrazide hydrochloride
Overview
Description
N-methyl-1-phenoxyformohydrazide hydrochloride (MPF-HCl) is an organic compound that has been used in scientific research for over a decade. It has been used for its diverse applications in a variety of fields, such as biochemistry, pharmacology, and biotechnology. MPF-HCl is a versatile compound that has been used in many different applications, ranging from studying the effects of drugs on cell cultures to understanding the mechanisms of action of enzymes.
Scientific Research Applications
N-methyl-1-phenoxyformohydrazide hydrochloride has been used in a variety of scientific research applications. It has been used to study the effects of drugs on cell cultures, as well as to understand the mechanisms of action of enzymes. It has also been used to study the effects of drugs on the nervous system, as well as to study the biochemical and physiological effects of drugs on the body. In addition, this compound has been used to study the effects of drugs on gene expression, as well as to understand the mechanisms of action of enzymes.
Mechanism of Action
The mechanism of action of N-methyl-1-phenoxyformohydrazide hydrochloride is not fully understood. It is believed to act as an inhibitor of enzymes, such as cytochrome P450, which are involved in drug metabolism. This compound is also believed to act as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters. In addition, this compound has been shown to inhibit the activity of certain receptors, such as the 5-HT2A receptor, which is involved in the regulation of serotonin levels in the brain.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in drug metabolism, as well as to inhibit the activity of certain receptors. In addition, this compound has been shown to have an effect on gene expression, as well as to have an effect on the nervous system.
Advantages and Limitations for Lab Experiments
The use of N-methyl-1-phenoxyformohydrazide hydrochloride in laboratory experiments has several advantages. It is a relatively simple compound to synthesize, and it has a wide range of applications in scientific research. In addition, this compound has a low toxicity, making it safe to use in laboratory experiments. However, there are some limitations to the use of this compound in laboratory experiments. It is not soluble in water, and it is not very stable in aqueous solutions. In addition, this compound is not very soluble in organic solvents, making it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for the use of N-methyl-1-phenoxyformohydrazide hydrochloride in scientific research. One potential direction is to explore the use of this compound in drug delivery systems. Another potential direction is to explore the use of this compound in the study of gene expression. Additionally, this compound could be used to study the effects of drugs on the nervous system, as well as to study the biochemical and physiological effects of drugs on the body. Finally, this compound could be used to develop new drugs or to improve existing drugs.
Synthesis Methods
N-methyl-1-phenoxyformohydrazide hydrochloride is synthesized by a reaction between formaldehyde and methyl phenoxyformate. The reaction is catalyzed by hydrochloric acid and proceeds in two steps. In the first step, the formaldehyde reacts with the methyl phenoxyformate to form an intermediate, which is then hydrolyzed in the second step to form the this compound product. The reaction is typically performed in an aqueous medium, such as water or aqueous ethanol. The reaction is relatively simple and can be performed in a laboratory setting.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of N-methyl-1-phenoxyformohydrazide hydrochloride can be achieved through the reaction of N-methylformohydrazide with phenol followed by reaction with thionyl chloride and hydrochloric acid.", "Starting Materials": [ "N-methylformohydrazide", "Phenol", "Thionyl chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: N-methylformohydrazide is reacted with phenol in the presence of a catalyst to form N-methyl-1-phenoxyformohydrazide.", "Step 2: Thionyl chloride is added to the reaction mixture to convert the hydroxyl group of N-methyl-1-phenoxyformohydrazide to a chloride group, forming N-methyl-1-phenoxyformohydrazide chloride.", "Step 3: The resulting N-methyl-1-phenoxyformohydrazide chloride is then treated with hydrochloric acid to form N-methyl-1-phenoxyformohydrazide hydrochloride." ] } | |
| 877-85-0 | |
Molecular Formula |
C8H11ClN2O2 |
Molecular Weight |
202.6 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
